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Compound of Interest

Compound Name: Pemrametostat succinate
CAS No.: 1848944-46-6
Cat. No.: B12763265
Get Quote
. J

Executive Summary

GSK3326595 (EPZ015938) is a potent, selective, and reversible inhibitor of PRMT5 (Protein
Arginine Methyltransferase 5).[1][2][3][4] It exhibits high solubility in dimethyl sulfoxide (DMSO),
allowing for flexible stock solution preparation.[1][2]

Recommended Stock Concentration:10 mM (Gold Standard)[1][2]

Alternative High-Concentration Stock:50 mM (For in vivo or high-throughput use)

Minimum Solubility in DMSO:

30 mg/mL (approx. 66 mM)[1][2]

Storage: -80°C (Long-term), -20°C (Short-term), protected from light and moisture.

This guide details the physicochemical basis for these recommendations, provides step-by-step
protocols for preparation, and outlines downstream dilution strategies for both in vitro and in
vivo applications.
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Scientific Rationale & Physicochemical
Properties[1][2][5]

Why 10 mM?

For most biochemical and cellular assays, a 10 mM stock solution is the optimal balance

between stability, ease of handling, and experimental flexibility.[1][2]

» Solubility Safety Margin: GSK3326595 has a molecular weight of 452.55 g/mol .[1][2] A 10
mM solution requires 4.53 mg/mL.[1][2] Given the solubility limitin DMSO is

30 mg/mL, a 10 mM solution is well below the saturation point, preventing precipitation
during freeze-thaw cycles.[1][2]

¢ Dilution Precision: The IC

of GSK3326595 for PRMT5 is in the low nanomolar range (~6.2 nM).[1][2][3] A 10 mM stock
allows for a simple 1:1000 dilution to reach 10 uM, followed by serial dilutions to reach the
active nM range, all while keeping the final DMSO concentration below the cellular toxicity
threshold of 0.1%.[1][2]

Key Properties Table[1][2]
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Property

Value Notes

Chemical Name

GSK3326595 (EPZ015938)

Molecular Weight 452.55 g/mol

C

H
Formula N

)
Solubility (DMSO) 30 mg/mL (66 mM) Highly soluble
Solubility (Water) Insoluble Requires organic co-solvent
Solubility (Ethanol) Low / Insoluble Not recommended for stock
Enzymatic IC ~6.2 nM Potent PRMTS5 inhibition

Mechanism of Action: PRMTS5 Inhibition[1][2][3][6][7]

GSK3326595 targets the PRMT5-MEP50 complex, preventing the symmetric dimethylation of
arginine residues on histones (H2A, H4) and non-histone proteins (e.g., MDM4).[1][2] This
inhibition reactivates the p53 tumor suppressor pathway.[1][2]
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Figure 1: Mechanism of Action.[1][2] GSK3326595 inhibits the PRMT5/MEP50 complex,
blocking SDMA modification and activating the p53 pathway.[1][2]

Protocol: Preparation of Stock Solution
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Materials Required[1][2][4][8][9]

GSK3326595 powder (stored at -20°C).[1][2]
High-grade anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent).[1][2]
Vortex mixer.[1][2]

Amber glass vials or polypropylene microcentrifuge tubes (DMSO resistant).[1][2]

Step-by-Step Procedure (10 mM Stock)

Equilibration: Remove the GSK3326595 product vial from the freezer and allow it to warm to
room temperature (approx. 15-30 mins) before opening. This prevents condensation from
forming inside the vial, which can degrade the compound.[1][2]

Weighing: Accurately weigh the desired amount of powder.
o Example: To prepare 1 mL of 10 mM stock, weigh 4.53 mg.[1][2]

Calculation: Use the formula:

[1][2]

o For 5 mg powder:
DMSO.[1][2]
Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30—60 seconds. The solution should be clear and colorless to
pale yellow.[1][2]

o Troubleshooting: If particles persist, warm the solution to 37°C for 3-5 minutes or sonicate
briefly.

Aliquot & Storage:

o Dispense into single-use aliquots (e.g., 20-50 pL) to avoid repeated freeze-thaw cycles.
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o Store at -80°C (optimal) or -20°C.

o Stability: Stable for >6 months at -80°C.

Application Notes: Downstream Dilutions

In Vitro (Cell Culture)
Goal: Achieve working concentrations (e.g., 1 nM — 10 uM) while keeping DMSO < 0.1%.

Serial Dilution Workflow: Do not add the 10 mM stock directly to the cell culture plate. Use an
intermediate dilution step.

1:100 1:1000
10 mM Stock e.g., 2jL + 198l 100 pM Intermediate Dilute in Media 100 nM Working IR Assay Plate
(100% DMSO) (100% DMSO or Media) (Culture Media) (Final DMSO < 0.1%)

Click to download full resolution via product page

Figure 2: Recommended serial dilution scheme to ensure accuracy and solvent safety.

In Vivo (Animal Models)

Goal: Formulate for oral gavage (PO) at doses of 25—-100 mg/kg. Note: DMSO alone is not
suitable for high-volume oral administration.[1][2]

Recommended Vehicle Formulation: For a clear solution/suspension suitable for oral gavage:

10% DMSO (Solubilizer)

40% PEG300 (Co-solvent)[1][2][5]

5% Tween-80 (Surfactant)[1][2][5]

45% Saline or Water (Diluent)[1][2]

Preparation Protocol:
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e Dissolve GSK3326595 in DMSO to create a high-concentration concentrate (e.g., 50
mg/mL).[1][2]

e Add PEG300 and vortex.[1][2]
e Add Tween-80 and vortex.[1][2]
e Slowly add Saline while vortexing.[1][2]

o Result: A clear solution or stable suspension depending on final concentration (typically
stable up to ~2-5 mg/mL in this vehicle).[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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